Cas no 2000071-83-8 (1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2000071-83-8
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 5890137
• PubChem ID: 165870184
• Update Time: 2025-06-25

1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride
• 2000071-83-8
• 1-[(pyrimidin-2-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143239

• Inchi： 1S/C8H9ClN2O2S/c9-14(12,13)8(2-3-8)6-7-10-4-1-5-11-7/h1,4-5H,2-3,6H2
• InChI Key： UZCYSRQQFNYRRU-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 232.0073264g/mol
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride

Research Brief on 1-(Pyrimidin-2-yl)methylcyclopropane-1-sulfonyl Chloride (CAS: 2000071-83-8): Recent Advances and Applications

1-(Pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2000071-83-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in constructing sulfonamide-based pharmacophores, which are critical for modulating protein-protein interactions and enzymatic activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the sulfonyl chloride moiety facilitates efficient coupling with amine-containing scaffolds, yielding compounds with enhanced selectivity and potency against BTK. This finding underscores the compound's potential in targeted cancer therapies, particularly for B-cell malignancies.

Another notable application was reported in a 2024 ACS Chemical Biology article, where the compound was employed to develop covalent inhibitors of SARS-CoV-2 main protease (M^pro). The researchers utilized the reactive sulfonyl chloride group to form irreversible bonds with the catalytic cysteine residue of M^pro, effectively inhibiting viral replication. This approach offers a promising strategy for combating emerging variants of SARS-CoV-2 and other coronaviruses.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis route that minimizes hazardous byproducts and enhances reproducibility. This methodological improvement is critical for large-scale production, ensuring the compound's availability for preclinical and clinical studies.

Despite its promising applications, challenges remain in the stability and storage of 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride due to its sensitivity to moisture and heat. Recent research has addressed these issues by developing stabilized formulations and protective packaging solutions, as described in a 2024 Chemical & Pharmaceutical Bulletin report. These innovations are essential for maintaining the compound's reactivity and shelf life in laboratory and industrial settings.

In summary, 1-(pyrimidin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2000071-83-8) continues to be a valuable tool in drug discovery and chemical biology. Its unique reactivity profile and versatility in forming sulfonamide linkages make it indispensable for designing next-generation therapeutics. Future research is expected to explore its applications in broader contexts, including proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs).